![molecular formula C3H6O3S B022683 1,3-Propane sultone CAS No. 1120-71-4](/img/structure/B22683.png)
1,3-Propane sultone
Overview
Description
1,3-Propanesultone is a cyclic sulfonic ester mainly used to introduce a propane sulfonic functionality into the organic structure.
1,3-Propane sultone is a sultone.
This compound is used as a chemical intermediate. No information is available on the acute (short- term), chronic (long-term), reproductive, developmental, and carcinogenic effects of this compound in humans. In rodents exposed to this compound via gavage (experimentally placing the chemical in the stomach) and intravenous injection, tumors of the brain and other central nervous system (CNS) tissues have been observed. Leukemia, and tumors of the ear duct, small intestine, kidneys, lung, mammary gland, uterus, and skin have been reported in rodents exposed via gavage, injection, or dermal contact. The International Agency for Research on Cancer (IARC) has classified this compound as a Group 2B, possible human carcinogen.
Propane sultone appears as white crystalline solid or a colorless liquid (above 86°F). Releases a foul odor when melting. (NIOSH, 2016)
Scientific Research Applications
Lithium-Ion Battery Technology :
- PS is crucial in lithium-ion batteries, undergoing reduction processes that result in a stable primary radical and effective solid electrolyte interphase (Leggesse & Jiang, 2012).
- It improves lithium battery safety by suppressing solvent decomposition and accelerating lithium intercalation on graphite electrodes (Park, Nakamura, Lee, & Yoshio, 2009).
- Prop-1-ene-1,3-sultone (PES), a variant, enhances lithium-ion battery performance compared to PS by suppressing co-intercalation of propylene carbonate with lithium ions into graphite (Li, Xu, Li, Li, Hu, 2012).
Polymer Modification :
- PS is used in modifying polymers for membrane technology, though its carcinogenic properties limit its widespread use (Velden, Rupkema, Smolders, & Bantjes, 1977).
- It has been used for chemical modification of cotton in organic solvents, leading to higher sulfur contents in the finished cotton fabrics (Ward, Benerito, & Berni, 1972).
Chemical Synthesis :
- PS reacts with amines to produce N-substituted aminosulphonic acids and sultam derivatives, useful in synthesizing urea derivatives (Ismail, 1990).
- It also reacts with phenylhydrazine and acid hydrazides to produce sulphonic acids, showing potential in various chemical reactions (Zeid, Ismail, El‐Bary, & Abdel‐Aziem, 1987).
Health and Safety Concerns :
- PS has been identified as a potent carcinogen, with potential long-term effects including glioblastoma and various carcinomas (Bolt & Golka, 2004).
- It can cause chromosomal aberrations and sister chromatid exchanges in human lymphocytes, highlighting its genotoxicity (Kaul, 1985).
Other Applications :
- Adding PS to graphite in Li-ion batteries improves discharge capacity and stability, even at low temperatures (Zuo, Xu, Li, Su, Liu, 2006).
- It has been used in the synthesis of antimicrobial sulfonate derivatives with high activity against various bacteria and fungi (Fadda, El-Mekawy, AbdelAal, 2016).
Mechanism of Action
Target of Action
1,3-Propane sultone is a highly reactive chemical compound that belongs to the class of sulfonate esters. It has a cyclic structure with a sulfur atom in the ring . Due to its small size and high reactivity, it can easily penetrate biological membranes and react with various biomolecules such as proteins, DNA, and RNA .
Mode of Action
This compound is an activated ester and is susceptible to nucleophilic attack . This means it can donate an electron pair to form a chemical bond, allowing it to interact with its targets. It hydrolyzes to the 3-hydroxypropylsulfonic acid . This reactivity makes it useful in certain industrial applications, such as in the synthesis of pharmaceuticals and agrochemicals .
Biochemical Pathways
Given its reactivity, it is likely to interact with a variety of biochemical pathways, particularly those involving proteins, dna, and rna .
Pharmacokinetics
Its high reactivity and ability to penetrate biological membranes suggest that it could be rapidly absorbed and distributed within the body .
Result of Action
This compound is an alkylating agent, meaning it can introduce an alkyl group into a compound . This can result in significant molecular and cellular effects, including changes in protein function and DNA structure . It’s important to note that this compound is toxic, carcinogenic, mutagenic, and teratogenic .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its reactivity may be affected by the presence of other chemicals, temperature, and pH . Furthermore, it may be released to the environment as a result of its manufacture and use as an intermediate in the production of a large number of sulfopropylated products possibly including detergents, wetting agents, surfactants, dyes, soluble starches, cation-exchange resins, and insecticides .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1,3-Propane sultone is an activated ester and is susceptible to nucleophilic attack . It hydrolyzes to the 3-hydroxypropylsulfonic acid . It has been used in the synthesis of specialist surfactants, such as CHAPS detergent . One of the remarkable properties of this compound is its ability to function as a proton acceptor, facilitating the catalysis of various compound formations, including alcohols and ethers . It exhibits Lewis acid behavior, enabling the catalysis of additional compound formations .
Cellular Effects
This compound is toxic, carcinogenic, mutagenic, and teratogenic . In rodents exposed to this compound via gavage (experimentally placing the chemical in the stomach) and intravenous injection, tumors of the brain and other central nervous system (CNS) tissues have been observed .
Molecular Mechanism
This compound is an alkylating agent . It is susceptible to nucleophilic attack and hydrolyzes to the 3-hydroxypropylsulfonic acid . It has been used in the synthesis of specialist surfactants, such as CHAPS detergent .
Temporal Effects in Laboratory Settings
This compound is stable under normal handling and storage conditions, but it may react slowly with water to form an acid compound, 3-hydroxy-1-propanesulfonic acid . When heated to decomposition, this compound emits toxic fumes including sulfur oxides and carbon monoxide .
Dosage Effects in Animal Models
In the offspring of pregnant rats given a single intravenous injection of this compound during gestation, malignant neurogenic tumors and tumors of the pancreas and ovary were reported .
Metabolic Pathways
This compound may be prepared by the acid-catalyzed reaction of allyl alcohol and sodium bisulfite . It is an activated ester and is susceptible to nucleophilic attack .
Transport and Distribution
This compound is very soluble in water and readily soluble in ketones, esters, and aromatic hydrocarbons . It is insoluble in aliphatic hydrocarbons .
Properties
IUPAC Name |
oxathiolane 2,2-dioxide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSSPGSAQUIYDCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COS(=O)(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6O3S | |
Record name | PROPANE SULTONE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16123 | |
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Record name | 1,3-PROPANE SULTONE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1524 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8021195 | |
Record name | 1,3-Propane sultone | |
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Molecular Weight |
122.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Propane sultone appears as white crystalline solid or a colorless liquid (above 86 °F). Releases a foul odor when melting. (NIOSH, 2022), White, crystalline solid or a colorless liquid (above 86 degrees F). [Note: Releases a foul odor as it melts.]; [NIOSH], WHITE CRYSTALS OR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., White, crystalline solid or a colorless liquid (above 86 °F). [Note: Releases a foul odor as it melts.] | |
Record name | PROPANE SULTONE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16123 | |
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Record name | Propane sultone | |
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Record name | 1,3-PROPANE SULTONE | |
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Record name | Propane sultone | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0525.html | |
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Boiling Point |
180 °C at 0.039 atm. | |
Record name | 1,3-PROPANE SULTONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1673 | |
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Flash Point |
greater than 235 °F (NIOSH, 2023), Flash point > 235 °F, >110 °C, >235 °F | |
Record name | PROPANE SULTONE | |
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Record name | Propane sultone | |
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Record name | Propane sultone | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0525.html | |
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Solubility |
10 % (NIOSH, 2023), READILY SOL IN KETONES, ESTERS & AROMATIC HYDROCARBONS, INSOL IN ALIPHATIC HYDROCARBONS, SOL IN WATER (100 G/L), Solubility in water, g/100ml: 10 (moderate), 10% | |
Record name | PROPANE SULTONE | |
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Record name | 1,3-PROPANE SULTONE | |
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Record name | 1,3-PROPANE SULTONE | |
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Record name | Propane sultone | |
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Density |
1.39 (NIOSH, 2023) - Denser than water; will sink, SPECIFIC GRAVITY: 1.393 @ 40 °C/4 °C, Density (at 25 °C): 1.392 g/cm³, 1.39 | |
Record name | PROPANE SULTONE | |
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Record name | Propane sultone | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0525.html | |
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Vapor Pressure |
0.27 [mmHg] | |
Record name | Propane sultone | |
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Mechanism of Action |
The reaction of propane sultone with guanosine and DNA at pH 6-7.5 gave an N7-alkylguanosine as the main products (>90%). Similar evidence suggested that 2 of the minor adducts were N1-and 6-alkyl derivatives, accounting for approx 1.6% and 0.5% of the total adduct,/respectively/. N7- and N1-alkylguanine were also detected in the DNA reacted with propane sultone. | |
Record name | 1,3-PROPANE SULTONE | |
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Color/Form |
COLORLESS LIQ OR WHITE CRYSTALS, White, crystalline solid or a colorless liquid (above 86 degrees F). | |
CAS No. |
1120-71-4 | |
Record name | PROPANE SULTONE | |
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Record name | 1,3-Propane sultone | |
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Record name | 1,3-propanesultone | |
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Record name | 1,3-PROPANE SULTONE | |
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Melting Point |
86 °F (NIOSH, 2023), 31 °C, 86 °F | |
Record name | PROPANE SULTONE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1,3-PROPANE SULTONE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1673 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1,3-PROPANE SULTONE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1524 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | Propane sultone | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0525.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.